Cas no 169037-23-4 (5-(trifluoromethoxy)-2,3-dihydro-1H-indole-2,3-dione)

• Product Name: 5-(trifluoromethoxy)-2,3-dihydro-1H-indole-2,3-dione
• CAS No: 169037-23-4
• MF: C₉H₄F₃NO₃
• MW: 231.128172874451
• MDL: MFCD00192524
• CID: 65816
• PubChem ID: 2732752
• Update Time: 2025-11-02

5-(trifluoromethoxy)-2,3-dihydro-1H-indole-2,3-dione Chemical and Physical Properties

Names and Identifiers

• 5-Trifluoromethoxy-1H-indole-2,3-dione
• 5-(Trifluoromethoxy)isatin
• 5-(Trifluoromethoxy)-1H-indole-2,3-dione
• 5-(trifluoromethoxy)indoline-2,3-dione
• 5-(Trifluoromethoxy)-2,3-indolinedione
• 5-(Trifluoromethoxy)indole-2,3-dione
• BUTTPARK 34\07-90
• 5-(TRIFLUOROMETHOXYL)INDOLINE-2,3-DIONE
• 5-(trifluoroMethoxy)-2,3-dihydro-1H-indole-2,3-dione
• 5-(Trifluoromethoxy)isatin 97%
• 5-(Trifluoromethoxy)indoline-2,3-dione97%
• 5-(Trifluoromethoxy)indoline-2,3-dione 97%
• 5-trifluoromethoxyisatin
• 1H-Indole-2,3-dione, 5-(trifluoromethoxy)-
• 5-trifluoromethoxy isatin
• 5-(trifluoromethoxy)-isatin
• KSC498C3D
• 5-(trifluoromethoxy)isati
• EN300-139532
• CCG-43877
• SCHEMBL457929
• DTXSID20369742
• 169037-23-4
• J-010500
• SB34179
• CHEMBL116649
• BDBM22816
• PD182431
• InChI=1/C9H4F3NO3/c10-9(11,12)16-4-1-2-6-5(3-4)7(14)8(15)13-6/h1-3H,(H,13,14,15
• 5-(Trifluoromethoxy)isatin, 98%
• AMY6503
• CS-W008026
• AKOS000143759
• MFCD00192524
• DNDI1416954
• SR-01000597205-1
• SR-01000597205
• SY049477
• BCP19402
• T2774
• Isatin-based compound, 36
• AC-24982
• A811049
• FT-0645913
• SR-01000597205-2
• DS-12482
• BGN7HVV394
• Z247609714
• 1023815-41-9
• 5-(trifluoromethoxy)-2,3-dihydro-1H-indole-2,3-dione

• MDL： MFCD00192524
• Inchi： 1S/C9H4F3NO3/c10-9(11,12)16-4-1-2-6-5(3-4)7(14)8(15)13-6/h1-3H,(H,13,14,15)
• InChI Key： XHAJMVPMNOBILF-UHFFFAOYSA-N
• SMILES： FC(OC1C=CC2=C(C(C(N2)=O)=O)C=1)(F)F

Computed Properties

• Exact Mass: 231.01400
• Monoisotopic Mass: 231.014
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 329
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 5
• XLogP3: 1.8
• Topological Polar Surface Area: 55.4

Experimental Properties

• Color/Form: powder
• Density: 1.562
• Melting Point: 169.0 to 173.0 deg-C
• Water Partition Coefficient: Insoluble in water.
• PSA: 55.40000
• LogP: 1.85800
• Solubility: Insoluble in water

5-(trifluoromethoxy)-2,3-dihydro-1H-indole-2,3-dione Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H332-H335
• Warning Statement： P261-P280-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Safety Instruction： 24/25
• Hazardous Material Identification：
• Storage Condition：Sealed in dry,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Heterocyclic Compounds

Additional information on 5-(trifluoromethoxy)-2,3-dihydro-1H-indole-2,3-dione

Comprehensive Overview of 5-(Trifluoromethoxy)-2,3-dihydro-1H-indole-2,3-dione (CAS No. 169037-23-4)

5-(Trifluoromethoxy)-2,3-dihydro-1H-indole-2,3-dione, with the CAS number 169037-23-4, is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the class of indole derivatives, which are known for their diverse biological activities and applications in drug discovery. The presence of the trifluoromethoxy group enhances its metabolic stability and lipophilicity, making it a valuable scaffold for designing novel therapeutics.

In recent years, the demand for fluorinated compounds like 5-(trifluoromethoxy)-2,3-dihydro-1H-indole-2,3-dione has surged due to their unique physicochemical properties. Researchers are particularly interested in its potential as a building block for central nervous system (CNS) drugs, given the structural similarity to other bioactive indole derivatives. The compound's CAS registry number 169037-23-4 is frequently searched in scientific databases, reflecting its relevance in medicinal chemistry and material science.

One of the trending topics in the field is the exploration of sustainable synthesis methods for such complex molecules. Environmental concerns and regulatory pressures have driven the development of green chemistry approaches, including catalytic processes and solvent-free reactions. 5-(Trifluoromethoxy)-2,3-dihydro-1H-indole-2,3-dione is no exception, with recent studies focusing on optimizing its synthesis to minimize waste and energy consumption.

Another area of interest is the compound's potential role in precision medicine. With the rise of personalized therapies, researchers are investigating how fluorinated indole derivatives can be tailored to target specific biological pathways. The trifluoromethoxy moiety in CAS 169037-23-4 is particularly noteworthy for its ability to modulate drug-receptor interactions, offering new avenues for treating neurodegenerative diseases and inflammatory disorders.

From a commercial perspective, 5-(trifluoromethoxy)-2,3-dihydro-1H-indole-2,3-dione is often discussed in the context of intellectual property and patent landscapes. Companies and academic institutions are actively filing patents for its derivatives, highlighting its economic value. The compound's CAS no. 169037-23-4 is a key identifier in these legal documents, underscoring its importance in innovation-driven markets.

In summary, 5-(trifluoromethoxy)-2,3-dihydro-1H-indole-2,3-dione (169037-23-4) is a multifaceted compound with broad applications in drug development, agrochemicals, and advanced materials. Its unique structural features and growing relevance in cutting-edge research make it a subject of ongoing investigation and commercial interest. As the scientific community continues to explore its potential, this compound is likely to remain a focal point in high-impact research for years to come.